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Compound of Interest

Compound Name: Chlorhexidine-d8

Cat. No.: B563137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, purity, and
analytical methodologies for Chlorhexidine-d8. This deuterated analog of chlorhexidine serves
as a critical internal standard for pharmacokinetic and metabolic studies, enabling precise
guantification in biological matrices through mass spectrometry.

Commercial Availability

Chlorhexidine-d8 is available from several reputable suppliers of research chemicals and
stable isotope-labeled compounds. The product is typically supplied as a dihydrochloride salt.
While catalog availability and stock status can vary, the following companies are primary
commercial sources:
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Supplier

Product Name

Purity Specification

CAS Number

Cayman Chemical

Chlorhexidine-d8
(hydrochloride)

>99% deuterated
forms (d1-d8)[1]

2012598-75-1[1]

Simson Pharma

Chlorhexidine D8

Certificate of Analysis

2012598-75-1[2]

Limited Dihydrochloride provided[2]

Chlorhexidine-d8 3697-42-5
BDG Synthesis ) ) Not specified

Dihydrochloride (unlabelled)

Chlorhexidine-d8 - -
MedchemExpress Not specified Not specified

dihydrochloride

CP Lab Safety

Chlorhexidine-d8
(hydrochloride)

99%-+ Purity
deuterated forms (d1-
ds)[3]

2012598-75-1[3]

LGC Standards

Chlorhexidine-d8
Dihydrochloride

Not specified

Not specified

Veeprho

Chlorhexidine-D8
(2HCI Salt)

Not specified

Not specified

Purity and Isotopic Enrichment

The purity of commercially available Chlorhexidine-d8 is generally high, with most suppliers

guaranteeing an isotopic enrichment of 299% for the deuterated forms (d1-d8).[1][3] A

Certificate of Analysis (CoA) is typically available from the supplier, which provides lot-specific

details on purity and identity. For instance, Thermo Fisher Scientific provides CoAs for its

chlorhexidine products that include results for appearance, assay, pH, and related substances.

[4]

Analytical Methodologies for Purity Assessment

The determination of chemical and isotopic purity of Chlorhexidine-d8 relies on a combination

of chromatographic and spectroscopic techniques. While specific protocols for the deuterated

standard are often proprietary to the manufacturer, the analytical methods for the parent

compound, chlorhexidine, are well-established and directly applicable.
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High-Performance Liquid Chromatography (HPLC)

HPLC is the most prevalent method for analyzing chlorhexidine and its related compounds.[5]
[6]

Experimental Protocol: A General HPLC Method for Chlorhexidine Analysis[5][7]

e Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

e Column: A C8 or C18 reverse-phase column is commonly used. For example, an ACE-C8
column at 40°C.[5]

» Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol and a
phosphate buffer (e.g., 75:25 v/v) is often employed.[5] The buffer may contain triethylamine.

o Flow Rate: A typical flow rate is 1 mL/min.[5]
o Detection: UV detection is performed at approximately 254 nm for chlorhexidine.[5]

o Sample Preparation: The Chlorhexidine-d8 standard is dissolved in a suitable solvent, such
as a mixture of the mobile phase components.

e Analysis: The retention time and peak purity are assessed to determine the chemical purity
of the compound. Impurities can be identified by comparing the chromatogram to known
related substances.

A newer technique utilizing Bile Acid-based lon-pairing Stationary Phases (BIST™) has been
shown to provide good retention, high efficiency, and symmetrical peaks for chlorhexidine,
overcoming some of the challenges associated with its basic nature in traditional reverse-
phase chromatography.[8]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with liquid chromatography (LC-MS), is essential for
confirming the isotopic enrichment of Chlorhexidine-d8. This technique can distinguish
between the deuterated and non-deuterated forms of the molecule based on their mass-to-
charge ratio.
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Procurement and Verification Workflow

The following diagram illustrates a logical workflow for researchers to source and verify the
quality of Chlorhexidine-d8 for their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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